2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-(4-aminopyrazol-1-yl)-N-propan-2-ylpropanamide
• InChI: InChI=1S/C9H16N4O/c1-6(2)12-9(14)7(3)13-5-8(10)4-11-13/h4-7H,10H2,1-3H3,(H,12,14)
• InChI Key: FKZYMARPXYDNSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(C)N1C=C(C=N1)N

Description

2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide (CAS: 1152866-97-1) is a propanamide derivative featuring a 4-aminopyrazole substituent at the 2-position of the propanamide backbone and an isopropyl group as the N-substituent. This compound is cataloged as a building block in synthetic chemistry, with a purity of 95% .

Biological Activity

2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in the fields of anti-inflammatory, antimicrobial, and anticancer research. This article aims to provide a comprehensive overview of its biological activity, supported by various studies and data.

• Molecular Formula : C9H16N4O
• Molecular Weight : 196.25 g/mol

The biological activities of pyrazole derivatives, including 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide, are often attributed to their ability to interact with various biological targets such as enzymes and receptors. Pyrazoles have been shown to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) .

Anti-inflammatory Activity

Research indicates that pyrazole derivatives can significantly reduce the levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are key mediators in inflammatory processes. For instance, compounds similar to 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide demonstrated up to 85% inhibition of TNF-α at concentrations around 10 µM .

Antimicrobial Activity

Studies have shown that pyrazole derivatives possess notable antimicrobial properties against various bacterial strains. For example, compounds were tested against E. coli, Bacillus subtilis, and fungi like Aspergillus niger, demonstrating effective inhibition at concentrations as low as 40 µg/mL .

Anticancer Activity

The anticancer potential of pyrazole derivatives has been explored extensively. For instance, certain derivatives showed significant cytotoxic effects on cancer cell lines such as MCF7 (breast cancer) and A549 (lung cancer), with IC50 values indicating potent growth inhibition . The mechanism often involves inducing apoptosis in cancer cells, which is crucial for therapeutic efficacy.

Data Summary

Biological Activity	Target Cell Lines	IC50 Values	Reference
Anti-inflammatory	-	Up to 85% inhibition TNF-α at 10 µM
Antimicrobial	E. coli, Bacillus subtilis	Effective at 40 µg/mL
Anticancer	MCF7, A549	MCF7: 3.79 µM; A549: 26 µM

Case Studies

• Anti-inflammatory Effects : In a study assessing the anti-inflammatory properties of pyrazole derivatives, researchers found that compounds similar to 2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide significantly inhibited the production of inflammatory cytokines in vitro.
• Antimicrobial Testing : Another study evaluated the antimicrobial activity of various pyrazole derivatives against clinical strains of bacteria and fungi, with promising results indicating broad-spectrum efficacy.
• Cancer Cell Line Studies : A series of experiments conducted on multiple cancer cell lines revealed that specific modifications in the pyrazole structure enhanced cytotoxicity, suggesting a structure-activity relationship that could guide future drug design.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Propanamide Derivatives

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Key Substituents/Features	Synthesis Yield (if reported)	Reference
2-(4-amino-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide	1152866-97-1	C9H16N4O	4-aminopyrazole, isopropylamide	Not reported
N-(4-amino-2-methylphenyl)-3-(1H-pyrazol-1-yl)propanamide	Not available	C13H16N4O	Pyrazole at 3-position, 4-amino-2-methylphenylamide	Not reported
2-chloro-N-(4-methyl-1,3-thiazol-2-yl)propanamide	928712-82-7	C7H9ClN2OS	Chloro substituent, thiazole ring	Not reported
N-[2-(1-Benzyl-1H-1,2,3-triazol-4-yl)propan-2-yl]-2-(4-fluorobenzyl)-...propanamide (111i)	Not available	C32H34FN5O	Triazole core, fluorobenzyl and benzyl groups	35% (as oil)
N-(4-{[(2-Chloro-3-pyridinyl)sulfonyl]amino}phenyl)-2-(1H-1,2,4-triazol-1-yl)propanamide	1090835-84-9	C16H14ClN5O3S	Triazole, 2-chloropyridine sulfonamide	Not reported

Key Differences and Implications

Heterocyclic Core Variations

• Pyrazole vs. Triazole/Thiazole: The target compound’s 4-aminopyrazole group contrasts with triazole (e.g., ) or thiazole (e.g., ) cores in analogs.

Substituent Effects

• Aromatic Moieties : Compounds like 111i incorporate bulky benzyl and fluorobenzyl groups, likely increasing steric hindrance and lipophilicity (LogP >3) compared to the target compound’s simpler isopropyl group (LogP likely lower). This impacts membrane permeability and metabolic stability.

Pharmacological Potential

The 4-aminopyrazole group could mimic ATP-binding motifs in kinases, a hypothesis supported by pyrazole-containing drugs like crizotinib.